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Introduction
IR-820 is a near-infrared (NIR) cyanine dye that has demonstrated significant potential as a

contrast agent for in vivo cerebrovascular imaging.[1][2][3] Its favorable optical properties,

including fluorescence emission in the second near-infrared (NIR-II) window (900-1700 nm),

allow for deep tissue penetration and high-resolution imaging of cerebral vasculature.[1][2][3]

Notably, the fluorescence intensity of IR-820 is enhanced in serum compared to water, making

it particularly well-suited for angiography.[1][2][3] This document provides detailed application

notes and experimental protocols for the use of IR-820 in cerebrovascular imaging studies.

Optical Properties of IR-820
IR-820, a cyanine dye, exhibits distinct optical characteristics that are crucial for its application

in biological imaging.[1] When dissolved in water, its peak absorption is at approximately 829

nm. However, in a serum environment, such as 10% fetal bovine serum (FBS), a significant red

shift of about 143 nm occurs in its peak absorption wavelength.[1] The fluorescence emission

peak of IR-820 also experiences a red shift from ~829 nm in water to ~858 nm in serum.[1]

This shift is advantageous as the emission spectrum in serum extends beyond 1200 nm, falling

within the NIR-II window, which is beneficial for deep tissue imaging.[1] Furthermore, the

quantum yield of IR-820 in serum is approximately seven times higher than in water, and it

demonstrates good photostability under continuous laser irradiation.[1]
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Quantitative Data Summary
The following tables summarize the key quantitative parameters of IR-820 for cerebrovascular

imaging applications.

Table 1: Optical Properties of IR-820

Property Value in Water Value in 10% FBS Citation

Peak Absorption

Wavelength
~691 nm, 812 nm

Red-shifted by ~143

nm from water
[1][4][5]

Peak Emission

Wavelength
~829 nm ~858 nm [1]

Quantum Yield (NIR-

II)
0.313% 2.521% [1]

Fluorescence Intensity

Ratio (NIR-II)
Not Reported 30.17% [1]

Table 2: In Vivo Cerebrovascular Imaging Parameters
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Parameter Value Citation

Animal Model
ICR Mouse with cranial

window
[1]

IR-820 Concentration 0.5 mg/mL [1]

Injection Volume 200 µL [1]

Administration Route Intravenous [1]

Excitation Wavelength 793 nm [1]

Imaging Depth Up to 800 µm [1][6]

Smallest Distinguishable

Vessel Diameter
6.061 µm (at 800 µm depth) [1][6][7]

Imaging Speed 9.09 frames/s [1]

Blood Flow Velocity Measured
725.98 µm/s (in a capillary at

~150 µm depth)
[1]

Experimental Protocols
This section provides detailed protocols for the preparation of IR-820 solution and its

application in in vivo cerebrovascular imaging in a mouse model.

Protocol 1: Preparation of IR-820 Solution for Injection
Materials:

IR-820 dye

Phosphate-buffered saline (PBS), 1x

Sterile microcentrifuge tubes

Vortex mixer

Sterile syringe filter (0.22 µm)
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Sterile syringe

Procedure:

Weigh the desired amount of IR-820 powder to prepare a 0.5 mg/mL solution.

Dissolve the IR-820 powder in 1x PBS in a sterile microcentrifuge tube.

Vortex the solution thoroughly to ensure complete dissolution.

Filter the solution through a 0.22 µm sterile syringe filter into a new sterile tube to remove

any potential aggregates.

The sterile IR-820 solution is now ready for intravenous injection.

Protocol 2: In Vivo Cerebrovascular Imaging in a Mouse
Model
Animal Model:

ICR mice are a suitable model.[1]

A cranial window must be surgically prepared to provide optical access to the brain.

Materials:

Prepared sterile IR-820 solution (0.5 mg/mL)

Mouse with a surgically implanted cranial window

Anesthesia system

NIR-II fluorescence microscopy system equipped with:

A 793 nm laser for excitation[1]

A high numerical aperture objective (e.g., 25x, NA = 1.05)[1][6]

An InGaAs camera or other suitable NIR-II detector
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Animal handling and monitoring equipment

Procedure:

Anesthetize the mouse with the cranial window.

Position the mouse on the microscope stage and ensure the cranial window is aligned with

the objective.

Acquire baseline fluorescence images of the cerebrovasculature before injecting the contrast

agent.

Administer 200 µL of the 0.5 mg/mL IR-820 solution intravenously.[1]

Immediately after injection, begin acquiring real-time NIR-II fluorescence images of the brain

vasculature.

Adjust the focus of the microscope to visualize vessels at different cortical depths (from 0 to

800 µm).[1][6]

Record image sequences for subsequent analysis of vascular morphology and blood flow

dynamics.

For hemodynamics studies, track the movement of individual fluorescent points within

capillaries to calculate blood flow velocity.[1]

After the imaging session, monitor the animal until it has fully recovered from anesthesia.

Signaling Pathways and Experimental Workflows
The following diagrams illustrate the experimental workflow for cerebrovascular imaging using

IR-820.
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Experimental Workflow for In Vivo Cerebrovascular Imaging
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IR-820 In Vivo Interaction and Clearance
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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